Cas no 1021094-60-9 (N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide)

• Product Name: N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide
• CAS No: 1021094-60-9
• MF: C₂₄H₂₆N₆O
• MW: 414.502844333649
• CID: 5457661
• Update Time: 2025-06-03

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(azepan-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]naphthalene-2-carboxamide
• N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide

• Inchi： 1S/C24H26N6O/c31-24(20-10-9-18-7-3-4-8-19(18)15-20)25-11-14-30-23-21(16-28-30)22(26-17-27-23)29-12-5-1-2-6-13-29/h3-4,7-10,15-17H,1-2,5-6,11-14H2,(H,25,31)
• InChI Key： INZCTZPQHZPEBL-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C(NCCN1C2C(C=N1)=C(N1CCCCCC1)N=CN=2)=O

Additional information on N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide

Chemical Compound CAS No. 1021094-60-9: N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide

N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide is a complex organic compound with the CAS registry number 1021094-60-9. This compound belongs to the class of heterocyclic compounds, specifically featuring a pyrazolo[3,4-d]pyrimidine core structure. The molecule is characterized by its unique combination of functional groups, including an azepane ring and a naphthalene moiety, which contribute to its diverse chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The synthesis of N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and amide bond formations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures with high purity and yield. The compound's structure has been extensively studied using modern analytical techniques such as X-ray crystallography and NMR spectroscopy, providing insights into its spatial arrangement and electronic properties.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that N-{2-[4-(azepan-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}naphthalene-2-carboxamide exhibits potent inhibitory effects on certain enzymes and receptors, making it a promising candidate for drug development. For instance, research published in the journal *Nature Communications* highlights its ability to modulate protein kinase activity, a key target in cancer therapy. This finding has sparked significant interest among pharmaceutical researchers aiming to develop novel anti-cancer agents.

In addition to its biological applications, this compound has also been explored for its potential in materials science. Its rigid structure and conjugated aromatic system make it an ideal candidate for use in organic electronics. Recent studies in *Advanced Materials* demonstrate that thin films of this compound exhibit excellent charge transport properties, suggesting its suitability for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). These findings underscore the versatility of N-{2-[4-(azepan-1